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Compound of Interest

Compound Name: UT-155

Cat. No.: B611605

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of investigational compounds like UT-155 is paramount to maintaining a secure
and compliant laboratory environment. UT-155 is a selective and potent antagonist and
degrader of the androgen receptor (AR), under investigation for its potential in treating prostate
cancer.[1][2][3] Due to its bioactive nature, proper disposal is crucial to prevent environmental
contamination and potential health risks. This guide provides essential information and step-by-
step procedures for the appropriate disposal of UT-155.

Chemical and Physical Properties of UT-155

A summary of the known quantitative data for UT-155 is presented below for easy reference.
This information is critical for understanding the compound's characteristics and for making
informed decisions on its handling and disposal.
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Property Value

Molecular Formula C20H15F4N30:2
Molecular Weight 405.35 g/mol

CAS Number 2031161-35-8
Appearance White to off-white solid
Solubility DMSO: = 130 mg/mL

Powder: -20°C for 3 years; In solvent: -80°C for
Storage
2 years

Disposal Protocol for UT-155

While a specific Safety Data Sheet (SDS) for UT-155 is not publicly available, based on the
information for similar androgen receptor antagonists like Enzalutamide, UT-155 should be
treated as a hazardous chemical waste.[4] The following protocol outlines the necessary steps
for its safe disposal.

Personal Protective Equipment (PPE)

Before handling UT-155 for disposal, ensure you are wearing the appropriate personal
protective equipment:

e Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses with side shields or goggles.

o Lab Coat: A standard laboratory coat to protect from skin contact.

Waste Segregation and Collection

» Designated Waste Container: All waste containing UT-155, including unused compound,
solutions, and contaminated materials (e.qg., pipette tips, vials, gloves), must be collected in a
dedicated and clearly labeled hazardous waste container.
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e Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical
name "UT-155," and the approximate concentration and quantity.

» Incompatible Materials: Do not mix UT-155 waste with other incompatible waste streams.

Storage of Waste

e Secure Location: Store the sealed hazardous waste container in a designated and secure
satellite accumulation area within the laboratory.

e Secondary Containment: It is best practice to use secondary containment to prevent the
spread of material in case of a leak.

Final Disposal

e Institutional Procedures: Follow your institution's established procedures for the disposal of
hazardous chemical waste.

» Environmental Health and Safety (EHS): Contact your institution's Environmental Health and
Safety (EHS) department to arrange for the pickup and disposal of the UT-155 waste.
Professional hazardous waste disposal services should be used.[4]

e Do Not:
o Dispose of UT-155 down the drain.
o Throw UT-155 in the regular trash.[5][6]

Experimental Workflow for UT-155 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of UT-155 in a laboratory setting.
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UT-155 Disposal Workflow

Signaling Pathway Context: Androgen Receptor
Degradation

UT-155 functions as a selective androgen receptor (AR) degrader.[3] This mechanism of action
involves the targeted degradation of the AR protein, which is a key driver in the progression of
certain cancers. The diagram below provides a simplified representation of this signaling
pathway.
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Simplified AR Degradation Pathway by UT-155

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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